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Compound of Interest

Compound Name: 2-Fluoro-6-hydroxybenzamide

Cat. No.: B065572 Get Quote

Spectroscopic Confirmation of 2-Fluoro-6-
hydroxybenzamide: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the spectroscopic identification and confirmation of 2-
Fluoro-6-hydroxybenzamide. Due to a lack of publicly available experimental spectra for 2-
Fluoro-6-hydroxybenzamide, this document outlines the expected spectroscopic

characteristics based on established principles and provides a comparative analysis with

structurally similar compounds. The experimental protocols detailed below offer a standardized

approach for data acquisition.

Overview of Spectroscopic Identification
The definitive identification of a chemical compound like 2-Fluoro-6-hydroxybenzamide relies

on the synergistic use of multiple spectroscopic techniques. Each method provides a unique

piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy elucidates the carbon-hydrogen

framework and the electronic environment of the nuclei.

Infrared (IR) Spectroscopy identifies the functional groups present in the molecule based on

their vibrational frequencies.
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Mass Spectrometry (MS) determines the molecular weight and provides information about

the fragmentation pattern, which can confirm the molecular formula and aspects of the

structure.

The logical workflow for confirming the identity of a synthesized or isolated compound is

illustrated below.
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Compound Synthesis & Purification

Spectroscopic Analysis

Structure Confirmation

Synthesize or Isolate
2-Fluoro-6-hydroxybenzamide

Purification
(e.g., Crystallization, Chromatography)

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) IR Spectroscopy Mass Spectrometry

(e.g., ESI, EI)

Analyze & Interpret Spectra

Compare with Expected Data
& Reference Compounds

Confirm Structure of
2-Fluoro-6-hydroxybenzamide
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Spectroscopic Data

Inferred Structural Features

Conclusion

HRMS: m/z = 156.0455
(for [M+H]⁺)

Molecular Formula:
C₇H₆FNO₂

Confirms

IR: ~3400, ~3300 (N-H)
~3300 (broad, O-H)
~1660 (C=O) cm⁻¹

Functional Groups:
Amide, Phenol, Fluoro

Identifies

¹H NMR: Aromatic, NH₂, OH signals
¹³C NMR: ~7 signals

¹⁹F NMR: 1 signal

Connectivity & Environment:
Substituted Benzene Ring

Elucidates

Confirmed Structure:
2-Fluoro-6-hydroxybenzamide

Click to download full resolution via product page

To cite this document: BenchChem. [Confirming the identity of 2-Fluoro-6-hydroxybenzamide
by spectroscopic methods]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065572#confirming-the-identity-of-2-fluoro-6-
hydroxybenzamide-by-spectroscopic-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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